3-[2-(Ethylsulfonylamino)ethyl]benzoic acid

• IUPAC Name: 3-[2-(ethylsulfonylamino)ethyl]benzoic acid
• InChI: InChI=1S/C11H15NO4S/c1-2-17(15,16)12-7-6-9-4-3-5-10(8-9)11(13)14/h3-5,8,12H,2,6-7H2,1H3,(H,13,14)
• InChI Key: VGOPAXMJHJIGCZ-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NCCC1=CC(=CC=C1)C(=O)O
• Molecular Formula: C11H15NO4S
• Molecular Weight: 257.31 g/mol

Description

3-[2-(Ethylsulfonylamino)ethyl]benzoic acid, also known as ESE-15, is a synthetic compound that has been studied for its potential use in cancer treatment. It belongs to the class of compounds known as sulfonylureas, which have been shown to have anti-cancer properties.

Mechanism of Action

The mechanism of action of 3-[2-(Ethylsulfonylamino)ethyl]benzoic acid is not fully understood, but it is believed to involve the inhibition of the PI3K/Akt/mTOR signaling pathway. This pathway is involved in cell growth and survival and is often dysregulated in cancer cells. 3-[2-(Ethylsulfonylamino)ethyl]benzoic acid has been shown to inhibit this pathway, leading to decreased cell proliferation and increased apoptosis in cancer cells.
Biochemical and Physiological Effects:
3-[2-(Ethylsulfonylamino)ethyl]benzoic acid has been shown to have several biochemical and physiological effects. In addition to its anti-cancer properties, 3-[2-(Ethylsulfonylamino)ethyl]benzoic acid has been shown to have anti-inflammatory and anti-oxidant effects. It has also been shown to improve glucose tolerance and insulin sensitivity in obese mice. These findings suggest that 3-[2-(Ethylsulfonylamino)ethyl]benzoic acid may have potential therapeutic applications beyond cancer treatment.

Advantages and Limitations for Lab Experiments

One advantage of 3-[2-(Ethylsulfonylamino)ethyl]benzoic acid is that it is a synthetic compound, which allows for consistent and reproducible results in lab experiments. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in cancer therapy. Additionally, further studies are needed to determine the optimal dosage and administration route of 3-[2-(Ethylsulfonylamino)ethyl]benzoic acid.

Future Directions

There are several future directions for research on 3-[2-(Ethylsulfonylamino)ethyl]benzoic acid. One area of interest is the development of more potent analogs of 3-[2-(Ethylsulfonylamino)ethyl]benzoic acid that have improved anti-cancer properties. Another area of interest is the investigation of the potential use of 3-[2-(Ethylsulfonylamino)ethyl]benzoic acid in combination with other cancer therapies, such as chemotherapy and radiation therapy. Additionally, further studies are needed to determine the long-term safety and efficacy of 3-[2-(Ethylsulfonylamino)ethyl]benzoic acid in animal models and human clinical trials.

Synthesis Methods

3-[2-(Ethylsulfonylamino)ethyl]benzoic acid can be synthesized using a multi-step process that involves the reaction of 2-aminobenzoic acid with ethylsulfonyl chloride, followed by the reaction with ethylenediamine. The final product is obtained after purification by column chromatography. This synthesis method has been reported in several scientific papers and has been shown to yield high purity 3-[2-(Ethylsulfonylamino)ethyl]benzoic acid.

Scientific Research Applications

3-[2-(Ethylsulfonylamino)ethyl]benzoic acid has been studied for its potential use in cancer treatment. In vitro studies have shown that 3-[2-(Ethylsulfonylamino)ethyl]benzoic acid inhibits the growth of several cancer cell lines, including breast, prostate, and lung cancer cells. In vivo studies in mice have also shown that 3-[2-(Ethylsulfonylamino)ethyl]benzoic acid inhibits tumor growth and metastasis. These findings suggest that 3-[2-(Ethylsulfonylamino)ethyl]benzoic acid may be a promising candidate for cancer therapy.